2-methoxy-N-[2-(4-methoxyphenyl)ethyl]-5-methylbenzenesulfonamide

• IUPAC Name: 2-methoxy-N-[2-(4-methoxyphenyl)ethyl]-5-methylbenzenesulfonamide
• InChI: InChI=1S/C17H21NO4S/c1-13-4-9-16(22-3)17(12-13)23(19,20)18-11-10-14-5-7-15(21-2)8-6-14/h4-9,12,18H,10-11H2,1-3H3
• InChI Key: QRXCWUTZBKFOHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NCCC2=CC=C(C=C2)OC
• Molecular Formula: C17H21NO4S
• Molecular Weight: 335.4 g/mol

Description

2-methoxy-N-[2-(4-methoxyphenyl)ethyl]-5-methylbenzenesulfonamide, also known as MMPE, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MMPE belongs to the class of sulfonamide compounds and is known to exhibit various biochemical and physiological effects.

Mechanism of Action

2-methoxy-N-[2-(4-methoxyphenyl)ethyl]-5-methylbenzenesulfonamide selectively inhibits the activity of GPR35 by binding to its allosteric site. This binding results in the inhibition of GPR35-mediated signaling pathways, which ultimately leads to the suppression of various neurological disorders.
Biochemical and Physiological Effects
2-methoxy-N-[2-(4-methoxyphenyl)ethyl]-5-methylbenzenesulfonamide has been shown to exhibit various biochemical and physiological effects. In addition to its selective inhibition of GPR35, 2-methoxy-N-[2-(4-methoxyphenyl)ethyl]-5-methylbenzenesulfonamide has also been shown to inhibit the activity of other G protein-coupled receptors such as CXCR3 and CCR7. 2-methoxy-N-[2-(4-methoxyphenyl)ethyl]-5-methylbenzenesulfonamide has also been shown to exhibit anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-methoxy-N-[2-(4-methoxyphenyl)ethyl]-5-methylbenzenesulfonamide in lab experiments is its selectivity towards GPR35. This selectivity allows researchers to study the specific role of GPR35 in various neurological disorders. However, one of the limitations of using 2-methoxy-N-[2-(4-methoxyphenyl)ethyl]-5-methylbenzenesulfonamide in lab experiments is its low solubility in water, which can limit its effectiveness in certain experiments.

Future Directions

For the study of 2-methoxy-N-[2-(4-methoxyphenyl)ethyl]-5-methylbenzenesulfonamide include the development of more potent and selective GPR35 inhibitors, the study of its potential applications in the treatment of various neurological disorders, and the development of more effective methods for synthesizing 2-methoxy-N-[2-(4-methoxyphenyl)ethyl]-5-methylbenzenesulfonamide.

Synthesis Methods

2-methoxy-N-[2-(4-methoxyphenyl)ethyl]-5-methylbenzenesulfonamide is synthesized by the reaction of 2-methoxy-5-methylbenzenesulfonyl chloride with 4-methoxyphenethylamine. This reaction results in the formation of 2-methoxy-N-[2-(4-methoxyphenyl)ethyl]-5-methylbenzenesulfonamide as a white solid with a melting point of 165-168°C.

Scientific Research Applications

2-methoxy-N-[2-(4-methoxyphenyl)ethyl]-5-methylbenzenesulfonamide has been extensively studied for its potential applications in scientific research. One of the most significant applications of 2-methoxy-N-[2-(4-methoxyphenyl)ethyl]-5-methylbenzenesulfonamide is in the field of neuroscience. 2-methoxy-N-[2-(4-methoxyphenyl)ethyl]-5-methylbenzenesulfonamide has been shown to selectively inhibit the activity of the G protein-coupled receptor 35 (GPR35), which is known to be involved in various neurological disorders such as anxiety, depression, and schizophrenia.